Cas no 75166-67-5 (1,9-Dihydro-9-(1-(1-hydroxyethyl)heptyl)-6H-purin-6-one)

1,9-Dihydro-9-(1-(1-hydroxyethyl)heptyl)-6H-purin-6-one structure
75166-67-5 structure
Product Name:1,9-Dihydro-9-(1-(1-hydroxyethyl)heptyl)-6H-purin-6-one
CAS No:75166-67-5
MF:C14H22N4O2
MW:278.350082874298
CID:578146
PubChem ID:135413495
Update Time:2025-07-12

1,9-Dihydro-9-(1-(1-hydroxyethyl)heptyl)-6H-purin-6-one Chemical and Physical Properties

Names and Identifiers

    • 1,9-Dihydro-9-(1-(1-hydroxyethyl)heptyl)-6H-purin-6-one
    • 1,9-dihydro-9-[1-(1-hydroxyethyl)heptyl]-6H-purin-6-one
    • 9-(2-hydroxynonan-3-yl)-3H-purin-6-one
    • 9-[1-(1-hydroxyethyl)heptyl]-3,9-dihydro-6H-purin-6-one
    • Nosantine racemate
    • EINECS 278-092-9
    • 9-(2-Hydroxynonan-3-yl)-1,9-dihydro-6H-purin-6-one
    • 9-(2-HYDROXYNONAN-3-YL)-1H-PURIN-6-ONE
    • SCHEMBL11253031
    • AKOS040733868
    • 75166-67-5
    • 9-(2-hydroxynonan-3-yl)-6,9-dihydro-1H-purin-6-one
    • DTXSID20996638
    • CS-6565
    • 9-(2-Hydroxynonan-3-yl)-9H-purin-6-ol
    • HY-101687
    • Nosantine (racemate)
    • NS00059158
    • NPT 15392 racemate
    • DA-56268
    • RSMDQPNZAPMDJC-UHFFFAOYSA-N
    • Inchi: 1S/C14H22N4O2/c1-3-4-5-6-7-11(10(2)19)18-9-17-12-13(18)15-8-16-14(12)20/h8-11,19H,3-7H2,1-2H3,(H,15,16,20)
    • InChI Key: RSMDQPNZAPMDJC-UHFFFAOYSA-N
    • SMILES: OC(C)C(CCCCCC)N1C=NC2C(NC=NC1=2)=O

Computed Properties

  • Exact Mass: 278.174276
  • Monoisotopic Mass: 278.174276
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.1
  • Topological Polar Surface Area: 79.5

Experimental Properties

  • Density: 1.27
  • Boiling Point: 504.1°C at 760 mmHg
  • Flash Point: 258.7°C
  • Refractive Index: 1.615

1,9-Dihydro-9-(1-(1-hydroxyethyl)heptyl)-6H-purin-6-one Security Information

  • Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.

1,9-Dihydro-9-(1-(1-hydroxyethyl)heptyl)-6H-purin-6-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce51988-1mg
Nosantine racemate (NPT-15392 racemate)
75166-67-5 98%
1mg
¥3565.00 2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce51988-5mg
Nosantine racemate (NPT-15392 racemate)
75166-67-5 98%
5mg
¥7132.00 2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce51988-10mg
Nosantine racemate (NPT-15392 racemate)
75166-67-5 98%
10mg
¥12125.00 2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce51988-20mg
Nosantine racemate (NPT-15392 racemate)
75166-67-5 98%
20mg
¥21398.00 2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N912690-5mg
Nosantine racemate (NPT-15392 racemate)
75166-67-5 98%
5mg
¥15,601.00 2022-09-01
Biosynth
ADA16667-1 mg
1,9-Dihydro-9-(1-(1-hydroxyethyl)heptyl)-6H-purin-6-one
75166-67-5
1mg
$583.00 2023-01-05
Biosynth
ADA16667-5 mg
1,9-Dihydro-9-(1-(1-hydroxyethyl)heptyl)-6H-purin-6-one
75166-67-5
5mg
$1,894.75 2023-01-05
Biosynth
ADA16667-10 mg
1,9-Dihydro-9-(1-(1-hydroxyethyl)heptyl)-6H-purin-6-one
75166-67-5
10mg
$3,031.60 2023-01-05
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.